Cas no 301353-96-8 (P7C3)

• Product Name: P7C3
• CAS No: 301353-96-8
• MF: C₂₁H₁₈Br₂N₂O
• MW: 474.188423633575
• MDL: MFCD00572918
• CID: 1071049
• PubChem ID: 329798864
• Update Time: 2025-04-20

P7C3 Chemical and Physical Properties

Names and Identifiers

• 1-(3,6-Dibromo-carbazol-9-yl)-3-phenylamino-propan-2-ol
• P7C3
• P7C3​
• 3,6-Dibromo-a-[(phenylamino)methyl]-9H-carbazole-9-ethanol
• 1-anilino-3-(3,6-dibromocarbazol-9-yl)propan-2-ol
• 1-(3,6-dibromo-9H-carbazol-9-yl)-3-(phenylamino)propan-2-ol
• AK340958
• 3,6-Dibromo-alpha-[(phenylamino)methyl]-9H-carbazole-9-ethanol
• Oprea1_535378
• Oprea1_634683
• 1-(3,6-dibromocarbazol-9-yl)-3-(phenylamino)propan-2-ol
• P7C-3
• BCP09423
• AOB33371
• STK835004
• MCULE

• MDL： MFCD00572918
• Inchi： 1S/C21H18Br2N2O/c22-14-6-8-20-18(10-14)19-11-15(23)7-9-21(19)25(20)13-17(26)12-24-16-4-2-1-3-5-16/h1-11,17,24,26H,12-13H2
• InChI Key： FZHHRERIIVOATI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=C(C=CC=1N2CC(CNC1C=CC=CC=1)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 433
• Topological Polar Surface Area: 37.2

Experimental Properties

• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 656.4±55.0°C at 760 mmHg
• Solubility: Insuluble (1.6E-4 g/L) (25 ºC),

P7C3 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls
• Other Chemical additives Functional Additives